Cas no 2411290-02-1 (N-(5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide)

• Product Name: N-(5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide
• CAS No: 2411290-02-1
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 6219910
• PubChem ID: 154879909
• Update Time: 2025-11-06

N-(5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide
• EN300-7560696
• Z3687634157
• 2411290-02-1

• Inchi： 1S/C13H14FNO2/c14-10-5-1-4-9-8(10)3-2-6-11(9)15-13(16)12-7-17-12/h1,4-5,11-12H,2-3,6-7H2,(H,15,16)
• InChI Key： IFEYZGDPZGUCAM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CCCC2NC(C1CO1)=O

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide

N-(5-Fluoro-1,2,3,4-Tetrahydronaphthalen-1-Yl)Oxirane-2-Carboxamide: A Comprehensive Overview

N-(5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide, also known by its CAS registry number 2411290-02-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene moiety with an oxirane (epoxide) group and a carboxamide functional group. The presence of the fluorine atom at the 5-position of the tetrahydronaphthalene ring introduces additional electronic and steric effects, making this compound a versatile building block for various applications.

The synthesis of N-(5-fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide typically involves a multi-step process that includes nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of similar compounds.

One of the key features of this compound is its ability to undergo various transformations due to its reactive epoxide group. Epoxides are known for their reactivity under acidic or basic conditions, making them valuable intermediates in organic synthesis. The carboxamide group further enhances the compound's versatility by providing sites for additional functionalization or interactions with other molecules.

Recent studies have highlighted the potential applications of N-(5-fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide in drug discovery and materials science. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for developing new therapeutic agents. Its structure allows for modulation of pharmacokinetic properties and bioavailability through strategic modifications.

In materials science, this compound has shown promise as a precursor for advanced polymers and coatings. The combination of the tetrahydronaphthalene ring and the epoxide group provides a platform for designing materials with tailored mechanical and thermal properties.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the fluorine substitution significantly alters the electron distribution within the molecule, influencing its reactivity in various chemical transformations.

In conclusion, N-(5-fluoro-1,2,3,4-tetrahydronaphthalen-1-yl)oxirane-2-carboxamide is a multifaceted compound with diverse applications across different scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis and material development.